N-[4-(aminocarbonyl)phenyl]-2-(2-pyridinyl)-4-quinolinecarboxamide

• IUPAC Name: N-(4-carbamoylphenyl)-2-pyridin-2-ylquinoline-4-carboxamide
• InChI: InChI=1S/C22H16N4O2/c23-21(27)14-8-10-15(11-9-14)25-22(28)17-13-20(19-7-3-4-12-24-19)26-18-6-2-1-5-16(17)18/h1-13H,(H2,23,27)(H,25,28)
• InChI Key: NEFKQTFGLRTJFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=CC=N3)C(=O)NC4=CC=C(C=C4)C(=O)N
• Molecular Formula: C22H16N4O2
• Molecular Weight: 368.4 g/mol

Description

N-[4-(aminocarbonyl)phenyl]-2-(2-pyridinyl)-4-quinolinecarboxamide, commonly known as QNZ, is a chemical compound that has been the subject of extensive scientific research. QNZ is a potent inhibitor of nuclear factor kappa B (NF-κB), a transcription factor that plays a crucial role in regulating the expression of genes involved in inflammation, immunity, and cell survival. In

Mechanism of Action

QNZ inhibits the activity of NF-κB by preventing its translocation from the cytoplasm to the nucleus, where it regulates gene expression. NF-κB plays a crucial role in promoting inflammation, cell survival, and proliferation, making it a target for the development of anti-inflammatory and anti-cancer drugs. By inhibiting NF-κB, QNZ can suppress the expression of genes involved in inflammation and cell survival, leading to the inhibition of cancer cell growth and the suppression of inflammatory responses.
Biochemical and Physiological Effects:
QNZ has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that QNZ can inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. QNZ has also been shown to suppress the production of pro-inflammatory cytokines and chemokines, leading to the suppression of inflammatory responses. In vivo studies have demonstrated that QNZ can inhibit tumor growth and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

QNZ has several advantages for use in lab experiments. It is a potent inhibitor of NF-κB, making it a useful tool for studying the role of NF-κB in various biological processes. QNZ is also relatively easy to synthesize and has a high purity, making it a reliable reagent for use in experiments. However, QNZ has some limitations, including its toxicity and potential off-target effects. Researchers must use caution when working with QNZ and ensure that appropriate safety precautions are taken.

Future Directions

For the study of QNZ include the development of QNZ-based therapies, the investigation of its role in various biological processes, and the development of more selective inhibitors of NF-κB.

Synthesis Methods

The synthesis of QNZ involves the reaction of 2-chloro-4-aminophenyl with 2-pyridinecarboxylic acid, followed by the reaction of the resulting intermediate with 4-chloroquinolinecarboxylic acid. This process yields QNZ as a white powder with a purity of over 99%.

Scientific Research Applications

QNZ has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. QNZ has been shown to inhibit the growth of various cancer cells, including leukemia, lymphoma, and solid tumors. QNZ has also been shown to suppress the production of pro-inflammatory cytokines and chemokines, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.